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Compound of Interest

Compound Name: BBT594

Cat. No.: B15542367

For Researchers, Scientists, and Drug Development Professionals

Introduction

BBT594 is a type Il inhibitor of Janus kinase 2 (JAK2), a critical enzyme in the JAK/STAT
signaling pathway.[1] This pathway is central to the regulation of cellular processes such as
proliferation, differentiation, and immune response.[2][3] Dysregulation of the JAK/STAT
pathway, often due to mutations like JAK2 V617F, is a key driver in various myeloproliferative
neoplasms (MPNs). BBT594 has been shown to specifically block the proliferation of cells
harboring the JAK2 V617F mutation. This document provides a detailed protocol for an in vitro

cell-based assay to evaluate the anti-proliferative activity of BBT594.

The Janus kinase (JAK)/Signal Transducer and Activator of Transcription (STAT) signaling
pathway is essential for controlling a variety of biological processes, including immune function
and cell growth. The binding of cytokines to their receptors initiates the activation of JAKs,
which in turn phosphorylate STAT proteins. These phosphorylated STATs then translocate to
the nucleus to regulate gene expression.

Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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